Difloxacin hydrochloride

Description

Difloxacin hydrochloride is the hydrochloride salt form of difloxacin, a synthetic fluoroquinolone antibiotic used in veterinary medicine . It is a broad-spectrum antibacterial drug effective against both Gram-positive and Gram-negative bacteria . Difloxacin hydrochloride acts by inhibiting bacterial DNA gyrase, which interferes with bacterial DNA synthesis .

This compound is used to treat bacterial infections in animals. In chickens and turkeys, it is used for chronic respiratory infections caused by Escherichia coli and Mycoplasma gallisepticum, and in turkeys, it is also used for infections caused by Pasteurella multocida . In dogs, it is prescribed for acute uncomplicated urinary-tract infections caused by Escherichia coli or Staphylococcus spp. and superficial pyoderma caused by Staphylococcus intermedius . Difloxacin hydrochloride was approved in 1997 by the U.S. Food and Drug Administration (FDA) for use in canines .

Difloxacin is related to other fluoroquinolone antibiotics like enrofloxacin and pradofloxacin, but its efficacy is considered lower . Pefloxacin is another similar quinolone, where difloxacin has a p-fluorophenyl group, replacing the ethyl group at position 1 of pefloxacin .

• CAS No.: 91296-86-5
• Product Name: Difloxacin hydrochloride
• Molecular Formula: C21H20ClF2N3O3
• Molecular Weight: 435.8 g/mol
• IUPAC Name: 6-fluoro-1-(4-fluorophenyl)-7-(4-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C21H19F2N3O3.ClH/c1-24-6-8-25(9-7-24)19-11-18-15(10-17(19)23)20(27)16(21(28)29)12-26(18)14-4-2-13(22)3-5-14;/h2-5,10-12H,6-9H2,1H3,(H,28,29);1H
• Standard InChIKey: JFMGBGLSDVIOHL-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=C(C=C3C(=C2)N(C=C(C3=O)C(=O)O)C4=CC=C(C=C4)F)F.Cl
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C3C(=C2)N(C=C(C3=O)C(=O)O)C4=CC=C(C=C4)F)F.Cl
• Appearance: White to Light Yellow Powder
• Purity: > 95%
• Synonyms: 1-(4-fluorophenyl)-6-fluoro-7-(4-methyl-1-piperazinyl)-1,4-dihydro-4-oxoquinoline-3-carboxylic acid; 1-FFMPOC; 6-fluoro-1-(4-fluorophenyl)-7-(4-methyl-1-piperazinyl)-1,4-dihydro-4-quinolone-3-carboxylic acid; A 56619; A-56619; Dicural; difloxacin; difloxacin hydrochloride
• PubChem Compound: 56205
• Last Modified: Aug 15 2023